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Compound of Interest

Compound Name: 2-Allyloxy-2-methyl-propanoic acid

Cat. No.: B7866201 Get Quote

An In-depth Technical Guide to 2-Allyloxy-2-methyl-propanoic acid (CAS 17859-93-7)

This technical guide provides a comprehensive overview of 2-Allyloxy-2-methyl-propanoic
acid (CAS: 17859-93-7), a carboxylic acid derivative with potential applications in research and

drug development. Due to the limited availability of data for this specific compound, information

from closely related molecules has been included to provide a broader context. This guide is

intended for researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties
Quantitative data for 2-Allyloxy-2-methyl-propanoic acid is limited. The following table

summarizes its known properties and includes data for a structurally similar compound, 2-

(acetyloxy)-2-methylpropanoic acid, for reference.
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Property
Value (2-Allyloxy-2-methyl-
propanoic acid)

Reference Compound: 2-
(acetyloxy)-2-
methylpropanoic acid

CAS Number 17859-93-7 15805-98-8

Chemical Formula C₇H₁₂O₃ C₆H₁₀O₄[1][2][3]

Molecular Weight 144.17 g/mol 146.14 g/mol [1][2][3]

Boiling Point Data not available 233 °C at 760 mmHg[4]

Density Data not available 1.162 g/cm³[4]

Appearance Data not available Powder[4]

Solubility Data not available Data not available

SMILES C=CCOC(C)(C)C(=O)O CC(=O)OC(C)(C)C(=O)O[1]

Synthesis and Analysis
Representative Synthesis Protocol
A specific, detailed synthesis protocol for 2-Allyloxy-2-methyl-propanoic acid is not readily

available in the published literature. However, a general method for the synthesis of 2-methyl-

2-aryloxypropanoic acid derivatives can be adapted. The following is a representative protocol

based on similar syntheses.[5][6]

Materials:

2-Hydroxy-2-methylpropanoic acid

Allyl bromide

A suitable base (e.g., Sodium Hydride)

Anhydrous solvent (e.g., Tetrahydrofuran - THF)

Quenching agent (e.g., water or a mild acid)
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Extraction solvent (e.g., ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

To a solution of 2-hydroxy-2-methylpropanoic acid in anhydrous THF, a strong base such as

sodium hydride is added portion-wise at 0°C to form the alkoxide.

Allyl bromide is then added dropwise to the reaction mixture.

The reaction is allowed to warm to room temperature and stirred until completion, which can

be monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction is carefully quenched by the slow addition of water.

The aqueous layer is extracted with ethyl acetate.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude

product.

The crude product can be further purified by column chromatography.

Analytical Methodology
High-Performance Liquid Chromatography (HPLC) is a suitable technique for the analysis of 2-
Allyloxy-2-methyl-propanoic acid and related compounds.[7][8][9][10] A general reverse-

phase HPLC method is described below.

Table of HPLC Parameters:
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Parameter Description

Column
C18 reverse-phase column (e.g., 150 mm x 4.6

mm, 5 µm particle size)[10]

Mobile Phase

A gradient or isocratic mixture of an aqueous

buffer (e.g., phosphate buffer at pH 3) and an

organic solvent (e.g., acetonitrile).[10]

Flow Rate Typically 1.0 mL/min.[10]

Detection
UV detector at an appropriate wavelength (e.g.,

225 nm).[10]

Column Temperature
Maintained at a constant temperature, for

example, 30°C.[10]

Sample Preparation:

Samples are typically dissolved in the mobile phase or a compatible solvent, filtered through a

0.45 µm filter, and then injected into the HPLC system.

Potential Biological Activity and Signaling Pathway
While there is no direct evidence for the biological activity of 2-Allyloxy-2-methyl-propanoic
acid, a structurally related compound, 2-methyl-2-[4-(2-[5-methyl-2-aryloxazol-4-

yl]ethoxy)phenoxy]propionic acid, has been identified as a potent dual agonist for Peroxisome

Proliferator-Activated Receptors alpha (PPARα) and gamma (PPARγ). These receptors are key

regulators of lipid and glucose metabolism and are important drug targets for the treatment of

type 2 diabetes and dyslipidemia.

PPARs are nuclear hormone receptors that, upon activation by a ligand, form a heterodimer

with the Retinoid X Receptor (RXR).[11][12] This complex then binds to specific DNA

sequences known as Peroxisome Proliferator Hormone Response Elements (PPREs) in the

promoter region of target genes, leading to the regulation of their transcription.[12]

PPARα activation primarily regulates the expression of genes involved in fatty acid oxidation,

leading to a reduction in circulating triglycerides.[11][13]
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PPARγ activation is crucial for adipocyte differentiation and insulin sensitization, resulting in

improved glucose uptake.[13][14]

The dual agonism of PPARα and PPARγ is a desirable feature in drugs for metabolic

syndrome, as it can simultaneously address both dyslipidemia and hyperglycemia.
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Caption: PPARα/γ signaling pathway activation by a ligand.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-Allyloxy-2-methyl-propanoic acid (CAS 17859-93-

7) is not readily available. However, based on the SDS for similar propanoic acid derivatives,

the following hazards may be anticipated.[15][16][17] Users should handle this compound with

appropriate precautions in a well-ventilated laboratory setting and consult a specific SDS if

available.

Potential Hazard Classification:
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Hazard Class Precautionary Statements

Flammable Liquid and Vapor

Keep away from heat, sparks, open flames, and

hot surfaces. No smoking. Keep container tightly

closed.[16][17]

Causes Severe Skin Burns and Eye Damage

Wear protective gloves, protective clothing, eye

protection, and face protection. IF ON SKIN (or

hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower. IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[16][17]

May Cause Respiratory Irritation

Avoid breathing mist or vapors. Use only

outdoors or in a well-ventilated area. IF

INHALED: Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[16]

Conclusion
2-Allyloxy-2-methyl-propanoic acid is a research chemical with limited publicly available

data. Based on the biological activity of structurally related compounds, it may serve as a

scaffold for the development of novel therapeutics, particularly in the area of metabolic

diseases through the modulation of PPARs. Further research is required to fully characterize its

physicochemical properties, biological activity, and safety profile. The information provided in

this guide serves as a starting point for researchers and drug development professionals

interested in this and similar chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/w292400?userType=undefined
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10345860&lang=EN
https://www.sigmaaldrich.com/US/en/sds/aldrich/w292400?userType=undefined
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10345860&lang=EN
https://www.sigmaaldrich.com/US/en/sds/aldrich/w292400?userType=undefined
https://www.benchchem.com/product/b7866201?utm_src=pdf-body
https://www.benchchem.com/product/b7866201?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7866201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 2-(Acetyloxy)-2-methylpropanoic acid | C6H10O4 | CID 347919 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. cymitquimica.com [cymitquimica.com]

3. chemscene.com [chemscene.com]

4. americanelements.com [americanelements.com]

5. researchgate.net [researchgate.net]

6. (PDF) A New Synthesis of 2-Aryloxypropionic Acids [research.amanote.com]

7. A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-
(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Separation of Propionic acid on Newcrom R1 HPLC column | SIELC Technologies
[sielc.com]

9. Propanoic Acid: Properties, Production, Applications, and Analysis - Creative Proteomics
[creative-proteomics.com]

10. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-
chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities
under different pH [pharmacia.pensoft.net]

11. cusabio.com [cusabio.com]

12. Peroxisome proliferator-activated receptor - Wikipedia [en.wikipedia.org]

13. creative-diagnostics.com [creative-diagnostics.com]

14. Exploring PPAR Gamma and PPAR Alpha’s Regulation Role in Metabolism via
Epigenetics Mechanism - PMC [pmc.ncbi.nlm.nih.gov]

15. sigmaaldrich.com [sigmaaldrich.com]

16. sigmaaldrich.com [sigmaaldrich.com]

17. fishersci.co.uk [fishersci.co.uk]

To cite this document: BenchChem. [2-Allyloxy-2-methyl-propanoic acid CAS number 17859-
93-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7866201#2-allyloxy-2-methyl-propanoic-acid-cas-
number-17859-93-7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-_Acetyloxy_-2-methylpropanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Acetyloxy_-2-methylpropanoic-acid
https://cymitquimica.com/products/IN-DA01AFSV/15805-98-8/2-acetyloxy-2-methylpropanoic-acid/
https://www.chemscene.com/product/15805-98-8.html
https://www.americanelements.com/15805-98-8-2-acetyloxy-2-methylpropanoic-acid
https://www.researchgate.net/publication/279798814_Improved_Method_for_the_Synthesis_of_2-Methyl-2-Aryloxypropanoic_Acid_Derivatives
https://research.amanote.com/publication/SYtU0nMBKQvf0BhiHwsC/a-new-synthesis-of-2-aryloxypropionic-acids-derivatives-via-selective-mono-c-methylation
https://pubmed.ncbi.nlm.nih.gov/20945456/
https://pubmed.ncbi.nlm.nih.gov/20945456/
https://pubmed.ncbi.nlm.nih.gov/20945456/
https://sielc.com/separation-of-propionic-acid-on-newcrom-r1-hplc-column
https://sielc.com/separation-of-propionic-acid-on-newcrom-r1-hplc-column
https://www.creative-proteomics.com/resource/propanoic-acid-properties-production-application-analysis.htm
https://www.creative-proteomics.com/resource/propanoic-acid-properties-production-application-analysis.htm
https://pharmacia.pensoft.net/article/80843/
https://pharmacia.pensoft.net/article/80843/
https://pharmacia.pensoft.net/article/80843/
https://www.cusabio.com/pathway/PPAR-signaling-pathway.html
https://en.wikipedia.org/wiki/Peroxisome_proliferator-activated_receptor
https://www.creative-diagnostics.com/ppar-signaling-pathway.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11591816/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11591816/
https://www.sigmaaldrich.com/US/en/sds/SIAL/31264
https://www.sigmaaldrich.com/US/en/sds/aldrich/w292400?userType=undefined
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10345860&lang=EN
https://www.benchchem.com/product/b7866201#2-allyloxy-2-methyl-propanoic-acid-cas-number-17859-93-7
https://www.benchchem.com/product/b7866201#2-allyloxy-2-methyl-propanoic-acid-cas-number-17859-93-7
https://www.benchchem.com/product/b7866201#2-allyloxy-2-methyl-propanoic-acid-cas-number-17859-93-7
https://www.benchchem.com/product/b7866201#2-allyloxy-2-methyl-propanoic-acid-cas-number-17859-93-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7866201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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